6-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid

• IUPAC Name: 6-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
• InChI: InChI=1S/C16H16FNO3S2/c17-12-7-5-11(6-8-12)10-13-15(21)18(16(22)23-13)9-3-1-2-4-14(19)20/h5-8,10H,1-4,9H2,(H,19,20)/b13-10-
• InChI Key: CSIAIHVXCOTWLB-RAXLEYEMSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)N(C(=S)S2)CCCCCC(=O)O)F
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)N(C(=S)S2)CCCCCC(=O)O)F
• Molecular Formula: C16H16FNO3S2
• Molecular Weight: 353.4 g/mol
• CAS No.: 292057-47-7

Description

6-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid is a useful research compound. Its molecular formula is C16H16FNO3S2 and its molecular weight is 353.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Analytical Applications

A study focused on the Synthesis, Voltammetric and Analytical Applications of fluorine-substituted spirosteroidalthiazolidin-4-one derivatives, showcasing the compound's role in the development of new materials with potential antimicrobial activities and its application in voltammetric analyses for the removal or separation of bismuth(III) from water (Makki et al., 2016).

Biological Activity

The Discovery of 4-[(5-arylidene-4-oxothiazolidin-3-yl)methyl]benzoic acid derivatives as novel potent allosteric inhibitors of protein tyrosine phosphatase 1B (PTP1B) highlights the compound's relevance in metabolic disorder and inflammatory signaling research. This study provides insights into the insulinomimetic and anti-inflammatory properties of these derivatives, contributing to the understanding of their potential therapeutic applications (Ottanà et al., 2017).

Antimicrobial Applications

Research into Microwave Assisted Synthesis and Antibacterial Activity demonstrates the production of novel quinolone derivatives, including those with the thiazolidine structure, that exhibit promising antibacterial activity. This highlights the compound's utility in the development of new antibacterial agents (Kidwai et al., 1998).